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Compound of Interest

Compound Name: 2-Ethylbutyl benzoate

Cat. No.: B15375592 Get Quote

An In-depth Technical Guide to 2-Ethylbutyl Benzoate

This technical guide provides a comprehensive overview of 2-Ethylbutyl benzoate, including

its chemical identity, physicochemical properties, and relevant experimental protocols. This

document is intended for researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Chemical Identity and Nomenclature
2-Ethylbutyl benzoate is an ester of benzoic acid and 2-ethylbutanol.

IUPAC Name: 2-ethylbutyl benzoate[1]

Synonyms:

Benzoic acid, 2-ethylbutyl ester[1]

NSC19156[1]

Chemical Identifiers:

CAS Number: 5444-76-8[1]

Molecular Formula: C₁₃H₁₈O₂[1]
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InChI: InChI=1S/C13H18O2/c1-3-11(4-2)10-15-13(14)12-8-6-5-7-9-12/h5-9,11H,3-4,10H2,1-

2H3[1][2]

InChIKey: CCSSRPVVDCBKLS-UHFFFAOYSA-N[1]

SMILES: CCC(CC)COC(=O)C1=CC=CC=C1[1]
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Caption: Logical relationship of 2-Ethylbutyl benzoate's nomenclature.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Ethylbutyl benzoate is presented

below.

Property Value Source

Molecular Weight 206.28 g/mol PubChem[1]

Appearance Colorless liquid (presumed) General ester properties

Kovats Retention Index
1555 (Semi-standard non-

polar)
NIST[1]
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Note: Experimental data for properties like boiling point, density, and solubility are not readily

available in the searched literature. These would typically be determined experimentally.

Experimental Protocols
Synthesis via Fischer Esterification
A general method for the synthesis of 2-Ethylbutyl benzoate is the Fischer esterification of

benzoic acid with 2-ethylbutanol in the presence of an acid catalyst.

Reaction: C₆H₅COOH + CH₃CH₂CH(CH₂CH₃)CH₂OH ⇌ C₆H₅COOCH₂(CH(CH₂CH₃)₂) + H₂O

Materials:

Benzoic acid

2-Ethylbutanol

Concentrated sulfuric acid (catalyst)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Organic solvents for extraction and purification (e.g., diethyl ether)

Procedure:

Combine equimolar amounts of benzoic acid and 2-ethylbutanol in a round-bottom flask.

Add a suitable solvent, such as toluene, to facilitate the removal of water.

Add a catalytic amount of concentrated sulfuric acid.

Fit the flask with a Dean-Stark apparatus and a condenser.
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Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope

with the solvent.

Monitor the reaction progress by thin-layer chromatography (TLC) or by the amount of water

collected.

Once the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with water, followed by a saturated

sodium bicarbonate solution to neutralize the acid catalyst, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the solvent under reduced pressure to

obtain the crude product.

Purify the crude 2-Ethylbutyl benzoate by vacuum distillation.
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Synthesis Workflow
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Caption: Workflow for the synthesis of 2-Ethylbutyl benzoate.

Analytical Characterization
The identity and purity of synthesized 2-Ethylbutyl benzoate can be confirmed using various

analytical techniques.
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Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for

separating the components of a mixture and identifying them based on their mass-to-charge

ratio.

Sample Preparation: Dilute a small amount of the sample in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate).

GC Conditions:

Column: A non-polar column (e.g., DB-5ms) is typically used for separating esters.

Injector Temperature: 250 °C

Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp

up to a higher temperature (e.g., 280 °C) to elute the compound.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Data Analysis: The retention time from the gas chromatogram and the fragmentation pattern

in the mass spectrum are compared to a reference standard or a spectral library (e.g., NIST)

to confirm the identity of the compound.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to elucidate the structure of the molecule.

Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCl₃).

¹H NMR: The spectrum will show characteristic peaks for the aromatic protons of the

benzoate group and the aliphatic protons of the 2-ethylbutyl group. The chemical shifts,

integration, and splitting patterns of these peaks will confirm the structure.
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¹³C NMR: The spectrum will show the expected number of carbon signals corresponding to

the different carbon environments in the molecule.[1]

Analytical Workflow
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Caption: Workflow for the analytical characterization of 2-Ethylbutyl benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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